5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride
Overview
Description
5-Phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride (5-PHBA-HCl) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and has a molecular weight of 235.65 g/mol. 5-PHBA-HCl has been used in a variety of biochemical and physiological studies due to its potential as a tool for studying various biological processes.
Scientific Research Applications
5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of drugs on the central nervous system, as well as to study the effects of hormones on the reproductive system. Additionally, it has been used to study the effects of environmental toxins on the immune system and to study the effects of certain drugs on the cardiovascular system. It has also been used to study the effects of certain drugs on the gastrointestinal system.
Mechanism of Action
The exact mechanism of action of 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride is not yet known. However, it is believed that the compound binds to certain receptors in the body and modulates the activity of certain enzymes. This modulation of enzyme activity is thought to be responsible for the various biochemical and physiological effects that have been observed.
Biochemical and Physiological Effects
5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of the enzyme monoamine oxidase, which is responsible for the breakdown of certain neurotransmitters. Additionally, it has been found to have an inhibitory effect on the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to have an inhibitory effect on the activity of the enzyme phosphodiesterase, which is responsible for the breakdown of certain hormones.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride in laboratory experiments is that it is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it has been found to have a relatively low toxicity and has been found to have a relatively low risk of causing adverse effects. However, one of the major limitations of using 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride in laboratory experiments is that its exact mechanism of action is not yet known. Additionally, it has been found to have a relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride in scientific research. One potential direction is to further investigate its mechanism of action in order to better understand its biochemical and physiological effects. Additionally, further research could be done to explore the potential of 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride as a tool for studying various biological processes. Additionally, further research could be done to explore the potential of 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride as a therapeutic agent for various diseases and disorders. Finally, further research could be done to explore the potential of 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride as a tool for studying the effects of environmental toxins on the immune system.
Synthesis Methods
5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride can be synthesized using a number of different methods. The most common method is the reaction of 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine with hydrochloric acid. This reaction produces 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride in a two-step process. In the first step, the amine reacts with hydrochloric acid to form a salt. In the second step, the salt is then heated to produce the desired product. The reaction can be represented as follows:
Amine + HCl → Salt
Salt + Heat → 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride involves the reaction of 2-hydroxybenzaldehyde with 2-aminophenol to form 2-(2-hydroxyphenyl)benzoxazole. This intermediate is then reacted with phenyl magnesium bromide to form 5-phenoxy-2,3-dihydro-1-benzofuran-3-ol, which is subsequently converted to the final product by reaction with hydrochloric acid and ammonium chloride.", "Starting Materials": [ "2-hydroxybenzaldehyde", "2-aminophenol", "phenyl magnesium bromide", "hydrochloric acid", "ammonium chloride" ], "Reaction": [ "Step 1: React 2-hydroxybenzaldehyde with 2-aminophenol in the presence of a catalyst to form 2-(2-hydroxyphenyl)benzoxazole.", "Step 2: React 2-(2-hydroxyphenyl)benzoxazole with phenyl magnesium bromide in anhydrous ether to form 5-phenoxy-2,3-dihydro-1-benzofuran-3-ol.", "Step 3: React 5-phenoxy-2,3-dihydro-1-benzofuran-3-ol with hydrochloric acid and ammonium chloride to form 5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride." ] } | |
CAS RN |
2763776-55-0 |
Product Name |
5-phenoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride |
Molecular Formula |
C14H14ClNO2 |
Molecular Weight |
263.7 |
Purity |
95 |
Origin of Product |
United States |
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